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Compound of Interest

Compound Name: Isopropyl isobutyrate

Cat. No.: B1585242 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature and properties is paramount. This guide provides an in-depth overview

of isopropyl isobutyrate, a common fragrance and flavoring agent, detailing its synonyms,

physicochemical properties, and standard experimental protocols for its synthesis and analysis.

Nomenclature and Identification
Isopropyl isobutyrate is known by a variety of names in chemical literature and commerce. A

comprehensive list of its synonyms is provided below to aid in identification and literature

searches.
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Synonym Type Name

Common Name Isopropyl isobutyrate

Isobutyric acid isopropyl ester

Isopropyl isobutanoate

IUPAC Name propan-2-yl 2-methylpropanoate

Isopropyl 2-methylpropanoate

2-Methylpropanoic acid 1-methylethyl ester

2-Methylpropanoic acid 2-propyl ester

CAS Registry No. 617-50-5

FEMA Number 2937

EINECS Number 210-517-5

UN Number 2406

Other Identifiers iso-PROPYL-iso-BUTYRATE

1-Methylethyl 2-methylpropanoate

iso-C3H7C(O)OCH(CH3)2

Physicochemical Properties
A summary of key quantitative data for isopropyl isobutyrate is presented in the table below,

offering a comparative overview of its physical and chemical characteristics.[1][2][3][4][5]
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Property Value

Molecular Formula C₇H₁₄O₂

Molecular Weight 130.19 g/mol

Appearance Colorless liquid

Odor Fruity, pineapple, apple-like

Boiling Point 120-132 °C

Density 0.85 - 0.877 g/cm³

Refractive Index (n20/D) 1.388

Flash Point 17.6 - 20 °C

Vapor Pressure 14 mmHg at 25°C

Solubility
Soluble in ethanol and most organic solvents;

insoluble in water.

Experimental Protocols
Detailed methodologies for the synthesis and analysis of isopropyl isobutyrate are crucial for

its application in research and development. The following sections provide established

protocols.

Synthesis via Fischer Esterification
A standard method for the preparation of isopropyl isobutyrate is the Fischer esterification of

isobutyric acid with isopropanol, using a strong acid catalyst.

Materials:

Isobutyric acid

Isopropanol (reagent grade)

Concentrated sulfuric acid (H₂SO₄) or p-toluenesulfonic acid (p-TsOH)
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Diethyl ether

Saturated sodium bicarbonate solution (NaHCO₃)

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine

isobutyric acid and an excess of isopropanol (typically a 2 to 3-fold molar excess).

Slowly add a catalytic amount of concentrated sulfuric acid (approximately 1-2% of the total

reaction volume) to the mixture while stirring.

Heat the reaction mixture to reflux and maintain for 2-4 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC).

After the reaction is complete, allow the mixture to cool to room temperature.

Transfer the mixture to a separatory funnel and add diethyl ether to dilute the product.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.

Filter to remove the drying agent and remove the solvent (diethyl ether and excess

isopropanol) by rotary evaporation.

The crude isopropyl isobutyrate can be purified by fractional distillation to yield the pure

product.

Analysis by Gas Chromatography (GC)
Gas chromatography is a robust method for assessing the purity of isopropyl isobutyrate and

for its quantification in various matrices.
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Instrumentation:

Gas chromatograph equipped with a Flame Ionization Detector (FID).

Capillary column suitable for volatile organic compounds (e.g., a non-polar or intermediate

polarity column like DB-5 or BP-624).

Typical GC Conditions:

Carrier Gas: Nitrogen or Helium.

Injector Temperature: 250 °C.

Detector Temperature: 280 °C.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: Increase at 10 °C/min to 200 °C.

Final hold: 5 minutes.

Injection Volume: 1 µL.

Sample Preparation:

Prepare a standard solution of high-purity isopropyl isobutyrate in a suitable solvent (e.g.,

ethanol or hexane) at a known concentration.

Dilute the sample containing isopropyl isobutyrate in the same solvent to fall within the

linear range of the detector.

Procedure:

Inject the standard solution to determine the retention time and response factor of isopropyl
isobutyrate.

Inject the prepared sample solution.
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Identify the isopropyl isobutyrate peak in the sample chromatogram by comparing its

retention time with that of the standard.

Quantify the amount of isopropyl isobutyrate in the sample by comparing the peak area

with the standard curve.

Visualizing Chemical Nomenclature
The relationship between the common name, IUPAC name, and the core chemical structure of

isopropyl isobutyrate can be visualized to enhance understanding.

Isopropyl Isobutyrate

propan-2-yl 2-methylpropanoate
IUPAC Name

Isobutyric acid isopropyl ester
Common Synonym

CAS: 617-50-5

Identifier

Click to download full resolution via product page

Caption: Relationship between common, IUPAC, and CAS names for isopropyl isobutyrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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